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Compound of Interest

Compound Name: L-Threonine

Cat. No.: B559522 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

ensuring a safe environment is paramount when handling chemical compounds. While L-
Threonine is not classified as a hazardous substance, adhering to proper handling and

disposal protocols is a critical component of responsible laboratory practice.[1][2][3] This guide

provides essential safety and logistical information for managing L-Threonine from receipt to

disposal.

Personal Protective Equipment (PPE)
When handling L-Threonine, particularly in its powdered form, the following personal

protective equipment is recommended to minimize exposure and prevent contamination.[1]
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PPE Category Recommended Equipment Standard

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Skin Protection

Nitrile rubber gloves and a lab

coat or other protective

clothing to prevent skin

contact.[1]

EN 374[1]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust formation is

likely, a particulate filter

respirator (e.g., P1) may be

necessary.[1]

EN 143[1] or NIOSH/MSHA

approved respirator[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling L-Threonine ensures both safety and the integrity of the

compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product information on the label matches the order details.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1][2]

The recommended storage temperature is typically between 15–25 °C.[1]

Keep the container tightly closed to prevent moisture absorption.[1]

2. Handling and Use:
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Practice good laboratory hygiene. Avoid eating, drinking, or smoking in areas where

chemicals are handled.[1]

Minimize dust generation when handling the powdered form.[1]

Wash hands thoroughly with soap and water after handling the substance.[1]

3. First Aid Measures:

Eyes: In case of contact, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[1] If irritation persists, get medical aid.[3]

Skin: Wash off with soap and plenty of water.[1]

Inhalation: Move the person to fresh air.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you feel

unwell.[1]

Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste and consult local, regional, and national regulations for proper disposal.[1]

For Uncontaminated L-Threonine:

Solid Waste: Place the solid L-Threonine waste in a clearly labeled, sealed container.[4]

Labeling: The container should be labeled as "Non-Hazardous Waste" and clearly identify

the contents as "L-Threonine," including the quantity and date of generation.[4]

Disposal Route: The most prudent approach is to dispose of the container through your

institution's hazardous waste program, even if the substance is not classified as hazardous.

This ensures a documented and compliant disposal route.[4] Some institutions, with explicit

permission from the Environmental Health and Safety (EHS) department, may allow for

disposal in regular trash for small quantities.[4]

For Contaminated L-Threonine:
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If L-Threonine is contaminated with a hazardous substance, the entire mixture must be

treated as hazardous waste.[4]

Follow the disposal procedure for the most hazardous component of the mixture.[4]

Use a compatible, leak-proof waste container with a secure closure.[4]

Attach a "Hazardous Waste" tag provided by your EHS department and list all chemical

constituents and their concentrations.[4]

Store the hazardous waste container in a designated satellite accumulation area and

arrange for collection by your institution's EHS or a licensed hazardous waste contractor.[4]

Visualizing the Handling Workflow
The following diagram illustrates the procedural flow for the safe handling and disposal of L-
Threonine in a laboratory setting.
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Caption: Workflow for safe handling and disposal of L-Threonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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